Cas no 1031195-19-3 (E1231)

• Product Name: E1231
• CAS No: 1031195-19-3
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 4768577
• PubChem ID: 24980435
• Update Time: 2024-11-07

E1231 Chemical and Physical Properties

Names and Identifiers

• E1231
• 1-{4-[2-(5-methylfuran-2-yl)quinoline-4-carbonyl]piperazin-1-yl}ethan-1-one
• 1-(4-(2-(5-Methylfuran-2-yl)quinoline-4-carbonyl)piperazin-1-yl)ethan-1-one
• MLS001138980
• HMS3009H09
• SMR000711235
• CS-0063447
• 1-(4-[2-(5-Methylfuran-2-yl)quinoline-4-carbonyl]piperazin-1-yl)ethan-1-one
• AKOS007981797
• EN300-184236
• 1031195-19-3
• 1-[4-[2-(5-methylfuran-2-yl)quinoline-4-carbonyl]piperazin-1-yl]ethanone
• AB00908501-05
• NCGC00317278-01
• Z28262403
• CHEMBL1397457
• 1-{4-[2-(5-METHYLFURAN-2-YL)QUINOLINE-4-CARBONYL]PIPERAZIN-1-YL}ETHANONE
• G55004
• DA-72953
• TS-09949

• Inchi： 1S/C21H21N3O3/c1-14-7-8-20(27-14)19-13-17(16-5-3-4-6-18(16)22-19)21(26)24-11-9-23(10-12-24)15(2)25/h3-8,13H,9-12H2,1-2H3
• InChI Key： ZQJTYRXKAZFWPK-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2=CC=C(C)O2)N=C2C=CC=CC=12)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides